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Compound of Interest

Compound Name: N-Propyl nitrate

Cat. No.: B130209

This document provides crucial safety and logistical information for the proper handling and
disposal of N-Propyl nitrate, tailored for research and drug development professionals.
Adherence to these procedures is vital due to the chemical's hazardous properties.

l. Immediate Safety and Spill Response

N-Propyl nitrate is a highly flammable and volatile compound that poses a significant
explosion risk.[1][2] It is shock-sensitive and a strong oxidizing agent.[1][3] Immediate and
correct response to a spill is critical to prevent injury and property damage.

Step 1: Evacuate and Secure the Area
o Immediately evacuate all non-essential personnel from the spill area.[4]
« |solate the spill or leak area for at least 50 meters (150 feet) in all directions.[3]

» Eliminate all ignition sources, including open flames, sparks, hot surfaces, and smoking
materials.[3][4][5][6]

Step 2: Personal Protective Equipment (PPE)
» Before addressing the spill, don appropriate PPE. This includes:
o Chemical-resistant gloves.

o Safety goggles and a face shield.[2]
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o Protective work clothing to prevent skin contact.[3][4]

o For significant spills or poor ventilation, a self-contained breathing apparatus (SCBA) is
necessary.[1][2][6]

Step 3: Ventilate and Contain the Spill

Ensure the area is well-ventilated to disperse vapors.[4][6] Use explosion-proof ventilation
equipment.[5][6]

o Prevent the spill from entering drains, sewers, or confined spaces, as this could create an
explosion hazard.[3][4]

o For small spills, absorb the liquid using a non-combustible, inert material such as vermiculite,
dry sand, or earth.[1][3][4]

o For large spills, create a dike far ahead of the liquid to contain it for later disposal. A vapor-
suppressing foam may be used to reduce vapor hazards.[3]

Step 4: Collect and Store Spilled Material
e Use only non-sparking tools and grounded equipment for collection.[3][4][5][6]

» Carefully transfer the absorbed material into a designated, sealable, and properly labeled
waste container.[4][6]

» Ventilate and wash the area thoroughly after the cleanup is complete.[4]

Il. Waste Disposal Procedures

N-Propyl nitrate must be treated as hazardous waste.[4] Do not dispose of it down the sink or
in regular trash.[6][7]

Step 1: Containerization

o Collect all N-Propyl nitrate waste, including contaminated absorbents and disposable
labware, in a sturdy, leak-proof container with a tight-fitting cap.[6][7]
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o Ensure the container is clearly labeled as "Hazardous Waste: N-Propyl Nitrate" and
includes the appropriate hazard symbols (e.g., Flammable Liquid, Oxidizer).

Step 2: Segregation and Storage

» Store the waste container in a cool, dry, well-ventilated area designated for hazardous waste.
[2][4][5] The storage area should be fireproof.[2]

o Crucially, segregate N-Propyl nitrate waste from incompatible materials, especially
combustible substances, reducing agents, and strong oxidants.[2][7]

Step 3: Professional Disposal

o The final disposal of N-Propyl nitrate must be handled by a licensed hazardous waste
disposal company or your institution's Environmental Health & Safety (EHS) department.

e |tis necessary to contain and dispose of n-Propyl Nitrate as a hazardous waste; contact
your state Department of Environmental Protection (DEP) or your regional office of the
federal Environmental Protection Agency (EPA) for specific recommendations.[4]

e The recommended method of disposal is often high-temperature incineration in a specialized
facility equipped with an afterburner and scrubber to handle the toxic nitrogen oxides
produced.[8]

o Follow all local, regional, and national regulations for hazardous waste disposal.[5][9]
Step 4: Decontamination of Empty Containers

o Empty containers that once held N-Propyl nitrate may still contain hazardous residue and
vapors.[5]

o Containers should be triple-rinsed, with the rinsate collected as hazardous waste.[7] After
thorough cleaning and removal of labels, the container may be recycled or disposed of
according to institutional guidelines.[7]

lll. Key Quantitative Data

The following table summarizes key safety and regulatory data for N-Propyl nitrate.
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Property Value Source(s)
UN Number 1865 [1][5]
Transport Hazard Class 3 (Flammable Liquid) [518]

Packing Group I

[5]

Flash Point 20°C / 68°F [2][3]
Explosive Limits in Air 2% (Lower) - 100% (Upper) [3]
Autoignition Temperature 175°C / 347°F [3]
OSHA PSM Threshold 2500 Ibs [3]

IV. Disposal Workflow Diagram

The following diagram illustrates the logical steps for the safe disposal of N-Propyl nitrate

waste and spill cleanup.
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Phase 1: Immediate Safety & Containment
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Phase 3: Final Disposal
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Caption: Workflow for N-Propyl Nitrate Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

JoDrugs. N-PROPYL NITRATE [jodrugs.com]
. ICSC 1513 - n-PROPYL NITRATE [inchem.org]
. N-PROPYL NITRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

1.
2
3

e 4.nj.gov [nj.gov]
5. cdn.chemservice.com [cdn.chemservice.com]
6. echemi.com [echemi.com]
7.

Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

e 8. synquestlabs.com [synquestlabs.com]
e 9. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Proper Disposal Procedures for N-Propyl Nitrate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130209#n-propyl-nitrate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

